Methyl 3-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate

• Molecular Formula: C10H9N3O4
• Molecular Weight: 235.20 g/mol
• IUPAC Name: methyl 3-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate
• InChI: InChI=1S/C10H9N3O4/c1-6-9(10(14)17-2)11-8-4-3-7(13(15)16)5-12(6)8/h3-5H,1-2H3
• InChI Key: HEAJEFYNCFQLJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=C(C=C2)[N+](=O)[O-])C(=O)OC

Description

Methyl 3-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C10H9N3O4 and its molecular weight is 235.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An ethanol suspension (400 mL) of methyl 3-bromo-2-oxobutyrate (46.6 g) and 2-amino-5-nitropyridine (33.3 g) was stirred at 90° C. for 24 hours. The precipitated solid was taken out through filtration, and the obtained solid was suspended in ethyl acetate, washed with aqueous saturated sodium hydrogencarbonate solution, and purified through silica gel column chromatography (hexane/ethyl acetate=2/1) to obtain methyl 3-methyl-6-nitroimidazo[1,2-a]pyridine-2-carboxylate (13.0 g) as a yellow crystal.